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Compound of Interest

Compound Name: Alk2-IN-2

Cat. No.: B2724169 Get Quote

Technical Support Center: Alk2-IN-2
Disclaimer: Information regarding the specific degradation products of Alk2-IN-2 and their

biological effects is not currently available in publicly accessible scientific literature. This guide

provides information on the known characteristics of Alk2-IN-2 and offers general

troubleshooting advice for its use in research settings.

Product Information and Properties
Alk2-IN-2 is a potent and selective inhibitor of Activin receptor-like kinase 2 (ALK2), also known

as ACVR1.[1][2] It demonstrates high selectivity for ALK2 over other related kinases, such as

ALK3.[1][2] Below is a summary of its key properties based on available data.

Property Value Source

Molecular Formula C₂₈H₂₇N₅O₂S MedChemExpress

Molecular Weight 497.61 g/mol MedChemExpress

IC₅₀ (ALK2) 9 nM [1][2]

Solubility in DMSO ≥ 112.5 mg/mL (≥ 226.1 mM) [2]

Appearance Light yellow to yellow solid MedChemExpress

Storage (Powder) -20°C for up to 3 years [1]

Storage (in DMSO)
-80°C for up to 2 years; -20°C

for up to 1 year
[1]
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ALK2 Signaling Pathway
Alk2-IN-2 targets ALK2, a type I receptor in the Bone Morphogenetic Protein (BMP) signaling

pathway. This pathway is crucial for various cellular processes, including differentiation,

proliferation, and apoptosis. The diagram below illustrates a simplified representation of the

canonical BMP/ALK2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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